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Compound of Interest

Compound Name: 3-Oxo-4-phenylbutanamide

Cat. No.: B15355438 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Identifiers and Physicochemical Properties
The compound of interest, systematically named 4-oxo-4-phenylbutanamide, is a keto amide

derivative of butyric acid. For clarity and accurate identification, this guide will use the IUPAC

name 4-oxo-4-phenylbutanamide, which corresponds to the structure where the phenyl and

oxo groups are at the terminal carbon opposite the amide.

A crucial identifier for this compound is its CAS Registry Number. While initial searches for "3-
oxo-4-phenylbutanamide" can be ambiguous and lead to isomeric structures, the definitive

CAS number for the intended molecule is 23132-29-8[1].

Table 1: Chemical Identifiers for 4-oxo-4-phenylbutanamide
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Identifier Value Source

CAS Number 23132-29-8 [1]

PubChem CID 520022 [2]

IUPAC Name 4-oxo-4-phenylbutanamide [2]

Molecular Formula C₁₀H₁₁NO₂ [2]

Canonical SMILES
C1=CC=C(C=C1)C(=O)CCC(=

O)N
[2]

InChI

InChI=1S/C10H11NO2/c11-

10(13)7-6-9(12)8-4-2-1-3-5-

8/h1-5H,6-7H2,(H2,11,13)

[2]

InChIKey
PNPJKWAGJXUHIQ-

UHFFFAOYSA-N
[2]

Table 2: Computed Physicochemical Properties of 4-oxo-4-phenylbutanamide
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Property Value Unit Source

Molecular Weight 177.20 g/mol [2]

XLogP3 0.6 [2]

Hydrogen Bond Donor

Count
1 [2]

Hydrogen Bond

Acceptor Count
2 [2]

Rotatable Bond Count 3 [2]

Exact Mass 177.078978594 Da [2]

Monoisotopic Mass 177.078978594 Da [2]

Topological Polar

Surface Area
60.2 Å² [2]

Heavy Atom Count 13 [2]

Experimental Protocols
Synthesis of 4-oxo-4-phenylbutanamide
While a specific detailed protocol for the direct synthesis of 4-oxo-4-phenylbutanamide (CAS

23132-29-8) is not readily available in the searched literature, a common synthetic route would

likely involve the amidation of its corresponding carboxylic acid, 4-oxo-4-phenylbutanoic acid

(also known as 3-benzoylpropionic acid).

Synthesis of the Precursor: 4-oxo-4-phenylbutanoic acid

A well-established method for the synthesis of 4-oxo-4-phenylbutanoic acid is the Friedel-Crafts

acylation of benzene with succinic anhydride in the presence of a Lewis acid catalyst, such as

anhydrous aluminum chloride[3][4].

Experimental Workflow for Precursor Synthesis
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Benzene + Succinic Anhydride

Friedel-Crafts Acylation

Anhydrous AlCl₃

Aqueous Work-up

4-oxo-4-phenylbutanoic Acid
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Workflow for the synthesis of the precursor, 4-oxo-4-phenylbutanoic acid.

General Procedure for Amidation (Hypothetical)

The conversion of 4-oxo-4-phenylbutanoic acid to 4-oxo-4-phenylbutanamide would typically

proceed through an initial activation of the carboxylic acid, followed by reaction with an

ammonia source.

Activation of the Carboxylic Acid: The carboxylic acid can be converted to a more reactive

species, such as an acyl chloride (using thionyl chloride or oxalyl chloride) or an activated

ester.

Reaction with Ammonia: The activated carboxylic acid derivative is then reacted with

ammonia (or a protected form) to form the primary amide.

Logical Relationship for Amidation
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4-oxo-4-phenylbutanoic Acid
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General logical workflow for the amidation of 4-oxo-4-phenylbutanoic acid.

Biological Activity and Signaling Pathways
Currently, there is a lack of specific studies in the public domain detailing the biological activity

or the signaling pathways directly associated with 4-oxo-4-phenylbutanamide.

However, research on structurally related compounds provides some insights into potential

areas of investigation:

Derivatives of 4-oxo-butanoic acid have been explored as S1P₁ receptor agonists, which are

relevant in the treatment of autoimmune diseases[5].
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Other complex molecules incorporating a 4-oxo-amide moiety have shown anticancer

activity. For instance, 4-oxo-N-(4-hydroxyphenyl)retinamide, a metabolite of fenretinide,

induces apoptosis in cancer cells through reactive oxygen species (ROS) generation,

endoplasmic reticulum (ER) stress, and JNK activation. It also acts as an antimicrotubule

agent, leading to mitotic arrest[6][7].

Hypothetical Signaling Pathway Based on Related Compounds

The following diagram illustrates a potential mechanism of action if 4-oxo-4-phenylbutanamide

were to exhibit anticancer properties similar to other 4-oxo amides.
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Hypothesized signaling pathways for anticancer activity based on related compounds.

It is important to emphasize that this pathway is speculative and requires experimental

validation for 4-oxo-4-phenylbutanamide. The exploration of this compound's biological effects

could be a promising area for future research, particularly in the fields of oncology and

immunology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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